Cas no 2228609-90-1 (tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228609-90-1
• MF: C₁₄H₁₇FN₂O₅
• MW: 312.293587446213
• CID: 6221084
• PubChem ID: 165667926
• Update Time: 2025-10-14

tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(3-fluoro-4-nitrophenyl)-2-oxoethyl]-N-methylcarbamate
• 2228609-90-1
• EN300-1874062

• Inchi： 1S/C14H17FN2O5/c1-14(2,3)22-13(19)16(4)12(8-18)9-5-6-11(17(20)21)10(15)7-9/h5-8,12H,1-4H3
• InChI Key： QGLYEJQCQHJSOI-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C=O)N(C)C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.11214981g/mol
• Monoisotopic Mass: 312.11214981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate, also known by its CAS number 2228609-90-1, is a complex organic compound with significant applications in various fields of chemistry. This compound has garnered attention in recent years due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. The molecule's structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring, contributes to its versatility and reactivity.

The synthesis of tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate involves multi-step organic reactions, often utilizing modern catalytic techniques to achieve high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution, condensation reactions, and coupling reactions, to optimize the production process. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to ensure the stability and functionality of the final product.

The structural features of this compound make it particularly interesting for applications in medicinal chemistry. The presence of a nitro group on the phenyl ring introduces electron-withdrawing effects, which can influence the compound's pharmacokinetic properties. Additionally, the carbamate group provides opportunities for bioisosteric replacements and prodrug design. Recent research has focused on evaluating the compound's bioavailability and metabolic stability, which are critical factors in drug development.

In the field of agrochemistry, tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate has shown promise as a precursor for herbicides and insecticides. Its ability to inhibit key enzymatic pathways in pests has been extensively studied, with recent findings suggesting high efficacy against specific agricultural pests. Moreover, the compound's stability under various environmental conditions makes it a viable candidate for sustainable agricultural practices.

The compound's role in materials science is another area of active research. Its unique combination of functional groups allows for the formation of cross-linked polymers with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have leveraged this compound to develop high-performance materials for use in electronics, automotive industries, and biomedical devices.

In conclusion, tert-butyl N-1-(3-fluoro-4-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228609-90-1) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its structural complexity and functional versatility continue to drive innovative research, positioning it as a key player in modern chemical science.